Cas no 1805349-64-7 (4-Amino-3-cyano-6-(difluoromethyl)-2-methoxypyridine)

• Product Name: 4-Amino-3-cyano-6-(difluoromethyl)-2-methoxypyridine
• CAS No: 1805349-64-7
• MF: C₈H₇F₂N₃O
• MW: 199.157488107681
• CID: 4852723
• Update Time: 2025-10-24

4-Amino-3-cyano-6-(difluoromethyl)-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-cyano-6-(difluoromethyl)-2-methoxypyridine

• Inchi： 1S/C8H7F2N3O/c1-14-8-4(3-11)5(12)2-6(13-8)7(9)10/h2,7H,1H3,(H2,12,13)
• InChI Key： HDOFJXFCNMIBTQ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(C#N)=C(N=1)OC)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 1.4
• Topological Polar Surface Area: 71.9

Additional information on 4-Amino-3-cyano-6-(difluoromethyl)-2-methoxypyridine

Comprehensive Overview of 4-Amino-3-cyano-6-(difluoromethyl)-2-methoxypyridine (CAS No. 1805349-64-7)

4-Amino-3-cyano-6-(difluoromethyl)-2-methoxypyridine (CAS No. 1805349-64-7) is a specialized pyridine derivative gaining attention in pharmaceutical and agrochemical research. This compound, characterized by its difluoromethyl and cyano functional groups, exhibits unique physicochemical properties that make it valuable for drug discovery and crop protection applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to modulate biological targets.

The structural features of 4-Amino-3-cyano-6-(difluoromethyl)-2-methoxypyridine contribute to its hydrogen-bonding capacity and lipophilicity, which are critical parameters in modern medicinal chemistry. Recent studies highlight its utility in developing kinase inhibitors, a hot topic in oncology research. The presence of the difluoromethyl group enhances metabolic stability, addressing a common challenge in drug development – a feature frequently searched by pharmaceutical scientists exploring fluorinated compounds.

In agrochemical applications, this pyridine derivative shows promise as a precursor for novel pesticide intermediates. The methoxy and amino substituents provide sites for further chemical modifications, enabling the creation of compounds with tailored properties. This aligns with current industry demands for environmentally friendly crop protection agents, a trending topic in sustainable agriculture discussions.

Synthetic routes to 4-Amino-3-cyano-6-(difluoromethyl)-2-methoxypyridine typically involve multistep organic synthesis with careful control of reaction conditions. Process chemists emphasize the importance of optimizing yields while maintaining regioselectivity, especially when introducing the cyano group at the 3-position. These synthetic challenges frequently appear in discussions about heterocyclic compound preparation.

Analytical characterization of this compound presents interesting challenges due to its polar functional groups. Advanced techniques like LC-MS and NMR spectroscopy are essential for quality control, particularly in verifying the position of substituents on the pyridine ring. This aspect resonates with analytical chemists searching for structure elucidation methods for complex heterocycles.

The stability profile of 4-Amino-3-cyano-6-(difluoromethyl)-2-methoxypyridine under various conditions is another area of active investigation. Formulation scientists examine its pH-dependent degradation patterns, crucial information for developing stable drug products or agricultural formulations. These stability considerations connect with broader discussions about compound shelf life and storage conditions.

From a commercial perspective, the availability of 4-Amino-3-cyano-6-(difluoromethyl)-2-methoxypyridine remains limited to specialized chemical suppliers. The compound's custom synthesis potential attracts attention from contract research organizations looking to expand their building block portfolios. Market analysts note growing interest in such fluorinated heterocycles as pharmaceutical companies invest more in targeted therapies.

Environmental fate studies of this compound are emerging as an important research area, particularly regarding its biodegradation pathways. Regulatory agencies increasingly focus on the ecological impact of chemical substances, making this a relevant topic for researchers developing green chemistry solutions. The difluoromethyl moiety presents unique challenges and opportunities in this context.

Patent literature reveals growing intellectual property activity surrounding 4-Amino-3-cyano-6-(difluoromethyl)-2-methoxypyridine and its derivatives. Companies are filing claims for its use in various therapeutic areas, particularly as signal transduction inhibitors. This patent landscape analysis is valuable for business development professionals tracking emerging drug candidates.

Future research directions for this compound likely include exploration of its structure-activity relationships and development of more efficient synthetic methods. The scientific community continues to investigate its potential as a versatile intermediate for creating diverse molecular architectures. These developments align with current trends in fragment-based drug discovery and molecular diversity generation.

Safety assessments of 4-Amino-3-cyano-6-(difluoromethyl)-2-methoxypyridine indicate standard handling precautions for laboratory chemicals. While not classified as hazardous under normal conditions, researchers emphasize proper personal protective equipment when working with this material, consistent with general laboratory safety protocols.

The growing body of research on 4-Amino-3-cyano-6-(difluoromethyl)-2-methoxypyridine demonstrates its importance as a specialty chemical. Its unique combination of electronic properties and structural features makes it a valuable tool for chemists working in both pharmaceutical and agricultural research. As synthetic methodologies advance and biological screening expands, this compound will likely play an increasingly significant role in materials science and chemical biology applications.